sodium 2,3-dihydro-alpha-[[4-[[(6-methoxypyridazin-3-yl)amino]sulphonyl]phenyl]amino]-1,5-dimethyl-3
sodium 2,3-dihydro-alpha-[[4-[[(6-methoxypyridazin-3-yl)amino]sulphonyl]phenyl]amino]-1,5-dimethyl-3
Brand Name:
Vulcanchem
CAS No.:
13061-27-3
VCID:
VC0079826
InChI:
InChI=1S/C23H24N6O7S2.Na/c1-15-21(23(30)29(28(15)2)17-7-5-4-6-8-17)22(38(33,34)35)24-16-9-11-18(12-10-16)37(31,32)27-19-13-14-20(36-3)26-25-19;/h4-14,22,24H,1-3H3,(H,25,27)(H,33,34,35);/q;+1/p-1
SMILES:
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)C(NC3=CC=C(C=C3)S(=O)(=O)NC4=NN=C(C=C4)OC)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C23H23N6NaO7S2
Molecular Weight:
582.6 g/mol
sodium 2,3-dihydro-alpha-[[4-[[(6-methoxypyridazin-3-yl)amino]sulphonyl]phenyl]amino]-1,5-dimethyl-3
CAS No.: 13061-27-3
Main Products
VCID: VC0079826
Molecular Formula: C23H23N6NaO7S2
Molecular Weight: 582.6 g/mol
![sodium 2,3-dihydro-alpha-[[4-[[(6-methoxypyridazin-3-yl)amino]sulphonyl]phenyl]amino]-1,5-dimethyl-3 - 13061-27-3](/images/no_structure.jpg)
| CAS No. | 13061-27-3 |
|---|---|
| Product Name | sodium 2,3-dihydro-alpha-[[4-[[(6-methoxypyridazin-3-yl)amino]sulphonyl]phenyl]amino]-1,5-dimethyl-3 |
| Molecular Formula | C23H23N6NaO7S2 |
| Molecular Weight | 582.6 g/mol |
| IUPAC Name | sodium;(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-[4-[(6-methoxypyridazin-3-yl)sulfamoyl]anilino]methanesulfonate |
| Standard InChI | InChI=1S/C23H24N6O7S2.Na/c1-15-21(23(30)29(28(15)2)17-7-5-4-6-8-17)22(38(33,34)35)24-16-9-11-18(12-10-16)37(31,32)27-19-13-14-20(36-3)26-25-19;/h4-14,22,24H,1-3H3,(H,25,27)(H,33,34,35);/q;+1/p-1 |
| Standard InChIKey | IHRPVXYWQIAWSC-UHFFFAOYSA-M |
| Isomeric SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)C(NC3=CC=C(C=C3)S(=O)(=O)NC4=NN=C(C=C4)OC)S(=O)(=O)[O-].[Na+] |
| SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)C(NC3=CC=C(C=C3)S(=O)(=O)NC4=NN=C(C=C4)OC)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)C(NC3=CC=C(C=C3)S(=O)(=O)NC4=NN=C(C=C4)OC)S(=O)(=O)[O-].[Na+] |
| Synonyms | sulfenazone sulphenazone |
| PubChem Compound | 23683220 |
| Last Modified | Nov 11 2021 |
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